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Introduction
The LiMAx® (Maximum Liver Function Capacity) test is a dynamic, quantitative, and non-

invasive diagnostic tool for the real-time assessment of liver function.[1][2][3] The test is

performed at the patient's bedside and provides a precise measurement of the enzymatic

activity of cytochrome P450 1A2 (CYP1A2), an enzyme exclusively and ubiquitously expressed

in hepatocytes.[1][4][5] This document provides detailed application notes and protocols for

conducting the LiMAx® test using intravenously administered ¹³C-methacetin.

The principle of the LiMAx® test is based on the metabolism of the stable, non-radioactive

isotope ¹³C-methacetin.[1][6] Following intravenous injection, ¹³C-methacetin is metabolized by

hepatic CYP1A2 into paracetamol and ¹³CO₂.[1][6][7] The resulting ¹³CO₂ is transported to the

lungs and exhaled. The ratio of ¹³CO₂ to ¹²CO₂ in the exhaled breath is continuously measured

by the FLIP® (Fast Liver Investigation Package) device, allowing for the calculation of the

maximum liver function capacity (LiMAx® value), expressed in micrograms per kilogram of

body weight per hour (µg/kg/h).[1][8]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the LiMAx® test

protocol.
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Table 1: ¹³C-Methacetin Dosage and Administration

Parameter Value Reference

Drug ¹³C-Methacetin (LiMAxetin®) [6]

Dosage 2 mg/kg body weight [7]

Administration Route Intravenous bolus injection [7]

Post-injection Flush 20 mL 0.9% sodium chloride [7]

Table 2: LiMAx® Test Parameters and Duration

Parameter Value Reference

Patient Fasting Period At least 3 hours [1][2]

Baseline Measurement 10 to 20 minutes [1]

Total Test Duration Up to 60 minutes [4][6]

Analysis Device FLIP® device [7]

Table 3: Interpretation of LiMAx® Values

LiMAx® Value (µg/kg/h) Interpretation Reference

> 315 Normal liver function [5][6][8]

140 - 314 Limited hepatic impairment [5][6][8]

< 140 Significant hepatic impairment [5][6][8]

Experimental Protocols
This section provides a detailed, step-by-step methodology for performing the LiMAx® test.

1. Patient Preparation
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Ensure the patient has been fasting for a minimum of three hours prior to the test.[1][2]

Record the patient's body weight to calculate the correct dosage of ¹³C-methacetin.

The patient should be in a resting state, preferably in a supine or semi-recumbent position,

throughout the test.[2]

Explain the procedure to the patient, including the use of the breathing mask and the

intravenous injection.

2. Equipment Setup

Power on the FLIP® device and allow it to perform its self-test and warm-up sequence.

Select a correctly sized breathing mask for the patient and ensure a proper seal to separate

inhaled and exhaled air.[1]

Connect the breathing mask to the FLIP® device.

3. Baseline ¹³CO₂/¹²CO₂ Measurement

Place the breathing mask on the patient's face.

Initiate the baseline measurement on the FLIP® device.

Collect baseline breath data for 10 to 20 minutes to establish the patient's individual baseline

¹³CO₂/¹²CO₂ ratio.[1]

4. ¹³C-Methacetin Administration

Prepare the ¹³C-methacetin solution for intravenous injection according to the manufacturer's

instructions.

Calculate the required volume of ¹³C-methacetin based on the patient's body weight (2

mg/kg).[7]

Administer the calculated dose as an intravenous bolus injection.
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Immediately following the injection, flush the intravenous line with 20 mL of 0.9% sodium

chloride solution.[7]

5. Real-time Breath Analysis

The FLIP® device will continuously measure the ¹³CO₂/¹²CO₂ ratio in the patient's exhaled

breath in real-time.[1]

The test continues for a maximum of 60 minutes, during which the device records the

dynamic changes in the ¹³CO₂/¹²CO₂ ratio.[4][8]

6. Calculation of the LiMAx® Value

The FLIP® device software automatically analyzes the kinetics of the ¹³CO₂/¹²CO₂ ratio over

time.

The software calculates the maximum rate of ¹³C-methacetin metabolism, which is then

normalized to the patient's body weight to determine the LiMAx® value in µg/kg/h.[1]

Visualizations
Metabolic Pathway of ¹³C-Methacetin

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/figure/Principle-of-the-LiMAx-test-The-test-starts-with-a-body-weight-adjusted-2-mg-kg_fig1_343784233
https://en.wikipedia.org/wiki/LiMAx_test
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826673/
https://www.nice.org.uk/advice/mib168/chapter/The-technology
https://en.wikipedia.org/wiki/LiMAx_test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bloodstream

Hepatocyte

Lungs

Intravenous
¹³C-Methacetin

¹³C-Methacetin

Transport

¹³CO₂

Exhaled
¹³CO₂

Exhalation

CYP1A2

Paracetamol

Metabolism

¹³CO₂

Transport

Click to download full resolution via product page

Caption: Metabolic pathway of intravenous ¹³C-methacetin.

Experimental Workflow of the LiMAx® Test
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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